(3Z)-1-ethyl-3-hydroxyiminoindol-2-one

• IUPAC Name: (3Z)-1-ethyl-3-hydroxyiminoindol-2-one
• InChI: InChI=1S/C10H10N2O2/c1-2-12-8-6-4-3-5-7(8)9(11-14)10(12)13/h3-6,14H,2H2,1H3/b11-9-
• InChI Key: OPUVNDVXNQKCMG-LUAWRHEFSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C(=NO)C1=O
• Isomeric SMILES: CCN1C2=CC=CC=C2/C(=N/O)/C1=O
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol

Description

(3Z)-1-Ethyl-3-hydroxyiminoindol-2-one is a synthetic indole derivative characterized by:

• 1-Ethyl substitution: Enhances lipophilicity and modulates steric effects.
• Z-configuration: The double bond geometry between C3 and the hydroxyimino group influences molecular conformation and intermolecular interactions.

This compound is of interest in medicinal chemistry due to structural similarities with bioactive indole derivatives, such as kinase inhibitors and HDAC/VEGFR hybrids .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-1-ethyl-3-hydroxyiminoindol-2-one typically involves the reaction of oxindole with ethylating agents under controlled conditions. One common method involves the use of ethyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of (3Z)-1-ethyl-3-hydroxyiminoindol-2-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

(3Z)-1-ethyl-3-hydroxyiminoindol-2-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide. These reactions are typically carried out in acidic or basic media.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used under controlled conditions.

Substitution: Substitution reactions often involve nucleophiles such as halides or amines in the presence of catalysts or under specific pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized indole derivatives, while reduction can produce different reduced forms of the compound.

Scientific Research Applications

(3Z)-1-ethyl-3-hydroxyiminoindol-2-one has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications in treating various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (3Z)-1-ethyl-3-hydroxyiminoindol-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. Additionally, its interaction with cellular components can induce apoptosis in cancer cells, contributing to its anticancer properties.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Compound Name	Position 1 Substituent	Position 3 Substituent	Key Features	Biological Activity/Application	Reference
(3Z)-1-Ethyl-3-hydroxyiminoindol-2-one	Ethyl	Hydroxyimino (-NOH)	Z-configuration, potential tautomerism	Under investigation	N/A
(3Z)-5-Hydroxy-3-(pyrrolylmethylene)indol-2-one	None	Pyrrolylmethylene	Hybrid HDAC/VEGFR inhibitor scaffold	Anticancer (dual-target activity)
(3Z,6S)-3-Benzylidene-6-isobutylpiperazine-2,5-dione	N/A	Benzylidene	Diketopiperazine core, Z/E isomerism	Antiviral (H1N1, IC₅₀ = 28.9 μM)
N′-[(3Z)-1-(4-Chlorobenzyl)-indol-3-ylidene]benzohydrazide	4-Chlorobenzyl	Benzohydrazide	Chlorine enhances receptor binding	CB2R agonist
(3Z)-3-(Imidazol-5-ylmethylidene)-5-methoxyindol-2-one	None	Imidazole-methylidene	Heterocyclic substitution, methoxy group	Unreported (structural analog)

Key Observations :

• Position 1 Substituents : Ethyl (target compound) vs. chlorobenzyl or absence . Bulky groups (e.g., chlorobenzyl) enhance receptor affinity but may reduce solubility.
• Position 3 Groups: Hydroxyimino (-NOH) in the target compound contrasts with pyrrolylmethylene , benzylidene , or hydrazide . Hydroxyimino groups offer unique hydrogen-bonding interactions critical for enzyme inhibition.
• Z-Configuration : Common in bioactive indoles (e.g., ), stabilizing planar conformations for target binding.

Physicochemical Properties

Property	(3Z)-1-Ethyl-3-hydroxyiminoindol-2-one	(3Z)-3-Benzylidene-diketopiperazine	N′-[(3Z)-1-(4-Chlorobenzyl)-indol-3-ylidene]benzohydrazide
LogP (Predicted)	~2.1 (moderate lipophilicity)	~1.8 (polar diketopiperazine core)	~3.5 (high due to chlorobenzyl)
Solubility	Moderate (polar -NOH group)	Low (crystalline diketopiperazine)	Poor (hydrophobic substituents)
Stability	pH-sensitive (tautomerism)	Stable (rigid bicyclic structure)	Stable (resistant to hydrolysis)